Cas no 28991-95-9 (1H-Pyrrole-2-carboxylicacid, 4-(1,1-dimethylethyl)-3,5-dimethyl-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 4-(1,1-dimethylethyl)-3,5-dimethyl-, ethyl ester
• CAS No: 28991-95-9
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 254483
• PubChem ID: 12039805
• Update Time: 2025-06-11

1H-Pyrrole-2-carboxylicacid, 4-(1,1-dimethylethyl)-3,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 4-(1,1-dimethylethyl)-3,5-dimethyl-, ethyl ester
• 4-TERT-BUTYL-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLIC ACID ETHYL ESTER
• 2,4-Dimethyl-3-t-butyl-5-carbethoxypyrrol
• 4-tert-Butyl-3,5-dimethyl-1H-pyrrole-2-carboxylic
• 4-tert-butyl-3,5-dimethyl-pyrrole-2-carboxylic acid ethyl ester
• ethyl 3,5-dimethyl-4-tert-butylpyrrole-2-carboxylate
• ETHYL 4-T-BUTYL-3,5-DIMETHYL-2-PYRROLECARBOXYLATE
• Ethyl 4-t-butyl-3,5-dimethylpyrrolecarboxylate
• ethyl 4-tert-butyl-3,5-dimethyl-1H-pyrrole-2-carboxylate
• PNAHGQAYBWNVQH-UHFFFAOYSA-N
• Ethyl 3,5-dimethyl-4-tertbutylpyrrole-2-carboxylate
• ethyl 4-(tert-butyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
• SCHEMBL9138527
• A819709
• 28991-95-9
• 4-tert-Butyl-3,5-dimethyl-1H-pyrrole-2-carboxylicacid ethyl ester
• MFCD03789244
• SB62283
• Ethyl 4-tert-Butyl-3,5-Dimethyl-2-Pyrrolecarboxylate
• ethyl 4-tert-butyl-3, 5-dimethyl-1H-pyrrole-2-carboxylate
• FT-0638824
• ethyl-4-t-butyl-3,5-dimethyl-1h-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4-(1,1-dimethylethyl)-3,5-dimethyl-, ethyl ester
• AKOS025117004
• DB-047499

• MDL： MFCD03789244
• Inchi： 1S/C13H21NO2/c1-7-16-12(15)11-8(2)10(9(3)14-11)13(4,5)6/h14H,7H2,1-6H3
• InChI Key： PNAHGQAYBWNVQH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C(=C(C)N1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 223.15700
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.009
• Boiling Point: 320.051°C at 760 mmHg
• Flash Point: 147.362°C
• Refractive Index: 1.5
• PSA: 42.09000
• LogP: 3.10570
• Solubility: Not determined

1H-Pyrrole-2-carboxylicacid, 4-(1,1-dimethylethyl)-3,5-dimethyl-, ethyl ester Security Information

• WGK Germany：3
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 1H-Pyrrole-2-carboxylicacid, 4-(1,1-dimethylethyl)-3,5-dimethyl-, ethyl ester

Comprehensive Overview of 1H-Pyrrole-2-carboxylic acid, 4-(1,1-dimethylethyl)-3,5-dimethyl-, ethyl ester (CAS No. 28991-95-9)

The compound 1H-Pyrrole-2-carboxylic acid, 4-(1,1-dimethylethyl)-3,5-dimethyl-, ethyl ester (CAS No. 28991-95-9) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrole ring substituted with a tert-butyl group and methyl groups, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and functional materials.

In recent years, the demand for heterocyclic compounds like 1H-Pyrrole-2-carboxylic acid derivatives has surged, driven by their versatility in drug discovery and material science. The ethyl ester moiety in this compound enhances its solubility and reactivity, making it a preferred choice for organic synthesis. With the growing focus on sustainable chemistry and green synthesis, this compound aligns well with modern trends, as it can be derived from eco-friendly processes.

One of the most searched questions in AI-driven research platforms is: "What are the applications of pyrrole derivatives in medicinal chemistry?" This compound addresses this query by serving as a building block for pharmacologically active agents. Its structural features are often explored for designing enzyme inhibitors and receptor modulators, which are critical in treating diseases like cancer and inflammation. Additionally, its steric hindrance due to the tert-butyl group offers unique selectivity in molecular interactions.

From an industrial perspective, 1H-Pyrrole-2-carboxylic acid, 4-(1,1-dimethylethyl)-3,5-dimethyl-, ethyl ester is gaining traction in the flavor and fragrance sector. Its aromatic properties and stability under various conditions make it suitable for creating synthetic flavors. Moreover, its compatibility with polymer chemistry opens doors for developing advanced coating materials and adhesives, meeting the needs of high-performance applications.

Another trending topic in scientific forums is the "role of ester derivatives in enhancing drug bioavailability." This compound exemplifies how ethyl esterification can improve the lipophilicity and absorption of active pharmaceutical ingredients (APIs). Such properties are crucial for formulating oral medications with better efficacy. Researchers are also investigating its potential in prodrug design, where controlled release mechanisms are essential.

In conclusion, 1H-Pyrrole-2-carboxylic acid, 4-(1,1-dimethylethyl)-3,5-dimethyl-, ethyl ester (CAS No. 28991-95-9) stands out as a multifaceted compound with broad relevance in modern chemistry. Its applications span drug development, material science, and industrial chemistry, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing sustainable and high-value chemical solutions.